Cas no 67108-80-9 (Bis(pentamethylcyclopentadienyl)dimethylzirconium)

• Product Name: Bis(pentamethylcyclopentadienyl)dimethylzirconium
• CAS No: 67108-80-9
• MF: C₂₂H₃₆Zr
• MW: 391.745245933533
• MDL: MFCD01863658
• CID: 58538
• PubChem ID: 24873534
• Update Time: 2025-06-07

Bis(pentamethylcyclopentadienyl)dimethylzirconium Chemical and Physical Properties

Names and Identifiers

• Bis(pentamethylcyclopentadienyl)dimethylzirconium
• Dimethylbis(pentamethylcyclopentadienyl)zirconium
• Dimethylbis(pentamethylcyclopentadienyl)zirconium(IV)
• (pentamethylcyclopentadienyl)2Zr(CH3)2
• [bis(pentamethylcyclopentadienyl) dimethylzirconium]
• BIS(PENTAMETHYLCYCLOPENTADIENYL)ZIRCONIUM DIMETHYL
• Cp*2Zr(CH3)2
• Zirconium, dimethylbis[(1,2,3,4,5-eta)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-
• BIS(PENTAMETHYLCYCLOPENTADIENYL)DIMETHYLZIRCONIUM(IV),99%
• Bis(pentamethylcyclopentadienyl)dimethylzirconium(IV), 99%
• (Cp*)2ZrMe2

• MDL： MFCD01863658
• Inchi： 1S/2C10H15.2CH3.Zr/c2*1-6-7(2)9(4)10(5)8(6)3;;;/h2*1-5H3;2*1H3;
• InChI Key： GHQKUBZCIARHNQ-UHFFFAOYSA-N
• SMILES： [C]1(C)[C](C)[C](C)[C](C)[C]1C.[C]1(C)[C](C)[C](C)[C](C)[C]1C.[Zr](C)C |^1:0,2,4,6,8,10,12,14,16,18|

Computed Properties

• Exact Mass: 390.18600
• Monoisotopic Mass: 390.186405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -8
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Melting Point: 205-207 °C (dec.) (lit.)
• Boiling Point: 170.2 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• PSA: 0.00000
• LogP: 7.11160
• Sensitiveness: air sensitive, moisture sensitive
• Solubility: Not available

Bis(pentamethylcyclopentadienyl)dimethylzirconium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Bis(pentamethylcyclopentadienyl)dimethylzirconium

Bis(Pentamethylcyclopentadienyl)Dimethylzirconium: A Comprehensive Overview

Bis(pentamethylcyclopentadienyl)dimethylzirconium, with the CAS number 67108-80-9, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and polymer chemistry. This compound, often referred to as (Cp*₂ZrMe₂), is a member of the zirconocene dichloride family and is widely used in various industrial and academic applications due to its unique properties and reactivity.

The structure of Bis(pentamethylcyclopentadienyl)dimethylzirconium consists of two pentamethylcyclopentadienyl (Cp*) ligands coordinated to a zirconium center, with two methyl groups completing the coordination sphere. The Cp* ligands are highly electron-donating, which imparts significant stability to the complex and influences its reactivity. This compound is typically synthesized through the reaction of zirconocene dichloride (Cp*₂ZrCl₂) with an appropriate alkylating agent, such as methylmagnesium chloride (MeMgCl).

In the realm of catalysis, Bis(pentamethylcyclopentadienyl)dimethylzirconium has found extensive use as a precatalyst in olefin polymerization reactions. It is particularly effective in the production of polyethylene and polypropylene, where it can be activated by cocatalysts such as methylaluminoxane (MAO) to form highly active catalyst systems. The ability of this complex to generate well-defined active sites with controlled steric and electronic environments makes it an ideal choice for producing polymers with tailored properties.

Recent research has highlighted the versatility of Bis(pentamethylcyclopentadienyl)dimethylzirconium in various advanced applications. For instance, studies have shown that this compound can be used in the synthesis of functionalized polymers through controlled radical polymerization techniques. The presence of the zirconium center allows for precise control over the polymerization process, enabling the creation of polymers with specific molecular weights and architectures. This has significant implications for the development of materials with enhanced mechanical, thermal, and optical properties.

In addition to its role in polymer chemistry, Bis(pentamethylcyclopentadienyl)dimethylzirconium has also been explored for its potential in homogeneous catalysis. Research has demonstrated its effectiveness in catalyzing a range of reactions, including hydrogenation, hydrosilylation, and carbonylation. The unique electronic properties of the Cp* ligands and the zirconium center contribute to its high catalytic activity and selectivity. For example, in hydrogenation reactions, this complex can facilitate the selective reduction of functional groups under mild conditions, making it a valuable tool in fine chemical synthesis.

The stability and reactivity of Bis(pentamethylcyclopentadienyl)dimethylzirconium have also made it an attractive candidate for use in materials science. Recent studies have focused on its application in the preparation of metal-organic frameworks (MOFs) and other porous materials. These materials have potential applications in gas storage, separation processes, and catalysis due to their high surface areas and tunable pore structures. The ability to incorporate zirconium-based complexes like (Cp*₂ZrMe₂) into MOFs can enhance their stability and functional properties.

In conclusion, Bis(pentamethylcyclopentadienyl)dimethylzirconium (CAS 67108-80-9) is a versatile organometallic compound with a wide range of applications in catalysis, polymer chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industrial chemists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.